Diethyl 2-methyl-2-propargyl-malonate

• Molecular Formula: C11H16O4
• Molecular Weight: 212.24 g/mol
• IUPAC Name: diethyl 2-methyl-2-prop-2-ynylpropanedioate
• InChI: InChI=1S/C11H16O4/c1-5-8-11(4,9(12)14-6-2)10(13)15-7-3/h1H,6-8H2,2-4H3
• InChI Key: BAFKITGIBLTYMM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(CC#C)C(=O)OCC

Description

Diethyl 2-methyl-2-propargyl-malonate is a useful research compound. Its molecular formula is C11H16O4 and its molecular weight is 212.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At 35° to 40° to C., with stirring, 174 g (1.0 ml) of diethyl methylmalonate are added dropwise to an alkoxide solution (prepared from 23 g of sodium and 800 ml of absolute ethanol), the mixture is stirred for a further hour and then at 45° C. 130.8 g (1.1 mol) of propargyl bromide are added dropwise. The mixture is refluxed for a further 2 hours. After cooling the precipitated sodium bromide is separated by suction filtering and the filtrate is substantially evaporated in vacuo. The residue is stirred into ice water and the aqueous solution is extracted several times with ether. The combined organic phases are dried and evaporated to dryness in vacuo. The resulting oil is used in the next stage without any further purification.